Cas no 1934540-37-0 (4-(2-bromoethyl)-3-methylpyridine)

• Product Name: 4-(2-bromoethyl)-3-methylpyridine
• CAS No: 1934540-37-0
• MF: C₈H₁₀BrN
• MW: 200.075701236725
• CID: 6512188
• PubChem ID: 130825819
• Update Time: 2025-06-11

4-(2-bromoethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromoethyl)-3-methylpyridine
• EN300-1924988
• 1934540-37-0

• Inchi： 1S/C8H10BrN/c1-7-6-10-5-3-8(7)2-4-9/h3,5-6H,2,4H2,1H3
• InChI Key： AYFLLOYGFGXYRV-UHFFFAOYSA-N
• SMILES： BrCCC1C=CN=CC=1C

Computed Properties

• Exact Mass: 198.99966g/mol
• Monoisotopic Mass: 198.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-(2-bromoethyl)-3-methylpyridine

Introduction to 4-(2-bromoethyl)-3-methylpyridine (CAS No. 1934540-37-0)

4-(2-bromoethyl)-3-methylpyridine, identified by the chemical compound identifier CAS No. 1934540-37-0, is a significant intermediate in the field of pharmaceutical chemistry and organic synthesis. This compound, featuring a pyridine core substituted with a 2-bromoethyl group and a 3-methyl moiety, has garnered attention due to its versatile applications in the development of novel bioactive molecules. The unique structural attributes of this compound make it a valuable building block for synthesizing complex pharmacophores, particularly in the quest to discover innovative therapeutic agents.

The pyridine scaffold is one of the most prevalent heterocyclic structures in medicinal chemistry, renowned for its ability to interact with biological targets such as enzymes and receptors. The presence of the 2-bromoethyl side chain introduces a reactive bromine atom, which is highly conducive to further functionalization via cross-coupling reactions like Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds, enabling the creation of diverse molecular architectures. Additionally, the 3-methyl group enhances the steric and electronic properties of the pyridine ring, influencing its reactivity and binding affinity in biological systems.

In recent years, 4-(2-bromoethyl)-3-methylpyridine has been extensively explored in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The brominated ethyl group serves as a handle for introducing additional functional groups through palladium-catalyzed reactions, allowing for fine-tuning of the molecule's properties. This adaptability has made it a preferred choice for medicinal chemists seeking to optimize drug-like characteristics such as solubility, metabolic stability, and cell permeability.

Moreover, the compound's role in drug discovery extends beyond kinase inhibition. Emerging research indicates its potential in designing ligands for G-protein coupled receptors (GPCRs), which are involved in a multitude of physiological processes and are implicated in numerous diseases. The combination of the 2-bromoethyl and 3-methyl substituents on the pyridine ring can be strategically modified to enhance binding interactions with specific GPCR targets. Such modifications are essential for achieving high selectivity and efficacy in drug development.

The synthesis of 4-(2-bromoethyl)-3-methylpyridine typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines or alkylation of pyridine derivatives followed by bromination. These synthetic strategies highlight the compound's accessibility and scalability, making it a practical choice for both academic research and industrial applications. The efficiency of these synthetic pathways ensures that researchers can readily obtain sufficient quantities of the compound for structural elucidation and biological testing.

Recent advancements in computational chemistry have further enhanced the utility of 4-(2-bromoethyl)-3-methylpyridine in drug design. Molecular modeling studies have been employed to predict how different substituents on the pyridine ring influence binding affinity to biological targets. These studies often incorporate quantum mechanical calculations to understand electronic effects and steric interactions at an atomic level. By leveraging such computational tools, researchers can accelerate the discovery process by identifying promising candidates before conducting expensive wet-lab experiments.

The pharmacological potential of 4-(2-bromoethyl)-3-methylpyridine has also been explored in contexts beyond traditional small-molecule drug development. For example, its structural motif has been incorporated into peptidomimetics aimed at modulating protein-protein interactions. The brominated ethyl group provides a site for derivatization into more complex structures that can mimic natural peptides while offering improved pharmacokinetic properties. This approach has shown promise in developing treatments for neurological disorders and infectious diseases where peptide-based therapies are limited by poor bioavailability.

In conclusion, 4-(2-bromoethyl)-3-methylpyridine (CAS No. 1934540-37-0) represents a cornerstone intermediate in modern pharmaceutical chemistry. Its unique structural features enable diverse functionalization strategies, making it indispensable for constructing bioactive molecules targeting various diseases. The ongoing research into its applications underscores its importance as a chemical building block with far-reaching implications in drug discovery and development.